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Compound of Interest

Compound Name: Pentazinc chromate octahydroxide

Cat. No.: B1419048 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of pentazinc chromate
octahydroxide, with a focus on its chemical properties, synthesis, characterization, and

relevant applications. While primarily an industrial chemical, this document aims to consolidate

the available scientific data for a technical audience.

Core Properties and Data
Pentazinc chromate octahydroxide is an inorganic compound recognized for its utility as a

corrosion inhibitor and as a pigment, sometimes referred to as Zinc Yellow 36:1.[1] Its efficacy

in preventing corrosion is a key attribute for its industrial applications.

Physicochemical Data
The fundamental physicochemical properties of pentazinc chromate octahydroxide are

summarized in the table below. The compound is a yellow, odorless powder that is practically

insoluble in water.[2][3] Upon heating, it decomposes and emits toxic fumes of zinc oxide.[2]

Table 1: Summary of Quantitative Data for Pentazinc Chromate Octahydroxide
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Property Value

CAS Number 49663-84-5

Molecular Formula Zn₅(CrO₄)(OH)₈

Molecular Weight 578.95 g/mol

Appearance Yellow, odorless powder

Melting Point 316 °C (decomposes)[4]

Density 3.6 g/cm³[4]

Solubility in Water Insoluble[4]

pH 6.9 - 7.1[4]

Structural Information
Detailed crystallographic data for pentazinc chromate octahydroxide, such as lattice

parameters and space group, are not readily available in the public domain. However, related

zinc hydroxy compounds, like Zn₅(OH)₈Cl₂, have been characterized and are known to

possess layered structures. It is plausible that pentazinc chromate octahydroxide adopts a

similar layered crystal lattice, which would be consistent with its properties as a surface-coating

and corrosion-inhibiting agent.

Synthesis and Experimental Protocols
While detailed, peer-reviewed synthesis protocols for pentazinc chromate octahydroxide are

scarce, a general method can be described based on available information. The process

typically involves the reaction of a zinc source, such as zinc oxide, with a source of hexavalent

chromium in an aqueous medium.

Representative Synthesis Protocol
The following protocol is a generalized representation of the synthesis process.

Objective: To synthesize pentazinc chromate octahydroxide.

Materials:
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Zinc oxide (ZnO)

Potassium dichromate (K₂Cr₂O₇)

Sulfuric acid (H₂SO₄)

Deionized water

Procedure:

Prepare a slurry of zinc oxide in deionized water in a reaction vessel equipped with a stirrer.

Heat the slurry to approximately 80-90 °C with stirring.

After heating, allow the mixture to cool to below 40 °C.

Slowly add a solution of potassium dichromate and sulfuric acid to the zinc oxide slurry over

a period of about one hour with continuous stirring.

Continue stirring the reaction mixture for 2-3 hours at a temperature below 40 °C.

Filter the resulting yellow precipitate from the solution.

Wash the precipitate with deionized water to remove any soluble impurities.

Dry the collected solid in an oven at an appropriate temperature.

Crush the dried product to obtain a fine yellow powder of pentazinc chromate
octahydroxide.

Diagram of Experimental Workflow:
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Start

Prepare ZnO Slurry in Water

Heat to 80-90°C

Cool to <40°C

Add K₂Cr₂O₇ and H₂SO₄ Solution

Stir for 2-3 hours at <40°C

Filter Precipitate

Wash with Deionized Water

Dry the Solid

Crush to Fine Powder

Pentazinc Chromate Octahydroxide
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Moisture Ingress

Slow Dissolution of
Zn₅(CrO₄)(OH)₈

Release of CrO₄²⁻ ions

Oxidation of Metal Surface
(Cr⁶⁺ → Cr³⁺)

Formation of a Passive Film
(Metal Oxides and Cr₂O₃)

Corrosion Protection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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